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Compound of Interest

Compound Name:
4-Methylisoxazole-5-carboxylic

acid

Cat. No.: B1317163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-methylisoxazole-5-
carboxylic acid, a heterocyclic compound of interest in chemical research and drug

development. The following sections detail the material's properties, associated hazards, and

recommended procedures for safe use, storage, and disposal.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-methylisoxazole-5-carboxylic
acid is presented below. These properties are essential for understanding the compound's

behavior and for designing safe experimental procedures.

Property Value Reference

Molecular Formula C₅H₅NO₃ [1][2][3]

Molecular Weight 127.10 g/mol [1][2][4]

Appearance Solid [2]

Melting Point 144-148 °C [5]

Flash Point 141 °C (285.8 °F) [2]

CAS Number 2510-32-9 [1]
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Hazard Identification and Classification
4-Methylisoxazole-5-carboxylic acid is classified as a hazardous substance. The following

table summarizes its hazard classifications according to the Globally Harmonized System

(GHS).

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

system)

3
H335: May cause respiratory

irritation

Signal Word: Warning[2][6][7]

Hazard Pictograms:

alt text

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize risks associated with

4-methylisoxazole-5-carboxylic acid.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling this compound:
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Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[7]

Skin Protection
Wear protective gloves and impervious clothing.

[6][7] Gloves must be inspected prior to use.[1]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

136 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[8] For nuisance exposures, a type

P95 (US) or type P1 (EU EN 143) particle

respirator may be used.[1]

General Handling Procedures
Handle in a well-ventilated area, preferably in a chemical fume hood.[6][9]

Avoid contact with skin, eyes, and clothing.[10]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6][11]

Wash hands thoroughly after handling.[6][7]

Keep containers tightly closed when not in use.[6]

Storage
Store in a cool, dry, and well-ventilated place.[6]

Keep containers tightly closed.[6]

Store locked up.[11]

First Aid Measures
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In the event of exposure, immediate first aid is crucial. The following procedures should be

followed.

Exposure Route First Aid Measures

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[9]

Skin Contact

Wash off with soap and plenty of water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.[1][6][11]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

medical attention.[1][6][10]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a poison

center or doctor if you feel unwell.[1][11]

Accidental Release Measures
In case of a spill, follow these procedures:

Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas.[1][9]

Environmental Precautions: Do not let the product enter drains.[9]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[1][6][9]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][9]

Special Hazards: Hazardous combustion products include carbon oxides and nitrogen

oxides.[1][9]

Fire-Fighter Protection: Wear self-contained breathing apparatus for firefighting if necessary.

[1][6][9]

Diagrams
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General Handling Workflow for 4-Methylisoxazole-5-carboxylic Acid

Preparation

Handling

Post-Handling

Assess Risks & Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Workspace
(Fume Hood, Spill Kit)

Weigh and Transfer

Reaction Setup

Decontaminate Glassware & Surfaces

Dispose of Waste Properly

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for handling solid chemicals.
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First Aid Procedures for Exposure

Routes of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Rinse Eyes for 15 min Rinse Mouth

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid response to various exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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